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Compound of Interest

Compound Name: LDN-192960 hydrochloride

Cat. No.: B3182167 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

LDN-192960 hydrochloride is a potent small molecule inhibitor targeting Haspin and Dual-

specificity Tyrosine-regulated Kinase 2 (DYRK2)[1][2][3][4]. Haspin is a serine/threonine kinase

crucial for mitotic progression through the phosphorylation of histone H3 at threonine 3

(H3T3ph), which is essential for the proper localization of the chromosomal passenger

complex[5]. DYRK2 is implicated in various cellular processes, including cell cycle regulation

and proteasome activity[5][6]. The dual inhibitory action of LDN-192960 makes it a valuable

tool for cancer research and a potential therapeutic agent[5]. These application notes provide

detailed protocols for utilizing LDN-192960 hydrochloride in high-throughput screening (HTS)

and subsequent validation assays.

Quantitative Data Summary
The inhibitory activity and selectivity of LDN-192960 hydrochloride have been characterized

against a panel of kinases. The following table summarizes the key quantitative data.
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Target Kinase IC50 (nM) Assay Conditions Reference

Haspin 10
In vitro TR-FRET

assay
[1][2][3][4]

DYRK2 48
In vitro TR-FRET

assay
[1][2][3][4]

DYRK2 13
In vitro kinase assay

(50 µM ATP)
[6]

DYRK1A 100 Not specified [2][3]

DYRK3 19 Not specified [2][3]

CLK1 210 Not specified [2][3]

PIM1 720 Not specified [2][3]

TRKB 720 Not specified [7]

ROS >91,000 Not specified [7]

HIPK1 >91,000 Not specified [7]

HIPK2 >91,000 Not specified [7]

PIM-2 >91,000 Not specified [7]

Cell-Based Assay EC50 (µM) Cellular Context Reference

Inhibition of p-Thr3H3 1.17

HeLa cells

overexpressing

Haspin

[2][3]

Signaling Pathways and Mechanism of Action
LDN-192960 hydrochloride exerts its effects by inhibiting the kinase activity of Haspin and

DYRK2, thereby disrupting downstream signaling events crucial for cell cycle progression and

protein stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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